Cas no 1805118-57-3 (3-(Chloromethyl)-5-(difluoromethyl)-4-fluoropyridine)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-4-fluoropyridine
• CAS No: 1805118-57-3
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• CID: 4922523
• Update Time: 2025-10-29

3-(Chloromethyl)-5-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C7H5ClF3N/c8-1-4-2-12-3-5(6(4)9)7(10)11/h2-3,7H,1H2
• InChI Key： VYVPGPYMWBDWET-UHFFFAOYSA-N
• SMILES： ClCC1=CN=CC(C(F)F)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-4-fluoropyridine

Research Brief on 3-(Chloromethyl)-5-(difluoromethyl)-4-fluoropyridine (CAS: 1805118-57-3)

3-(Chloromethyl)-5-(difluoromethyl)-4-fluoropyridine (CAS: 1805118-57-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders, infectious diseases, and oncology. Recent studies have highlighted its role in the development of novel kinase inhibitors and antimicrobial agents, leveraging its reactive chloromethyl and difluoromethyl groups for selective modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-(Chloromethyl)-5-(difluoromethyl)-4-fluoropyridine as a key building block for the synthesis of covalent inhibitors targeting Bruton's tyrosine kinase (BTK). The study demonstrated that the compound's electrophilic chloromethyl group enables efficient covalent binding to cysteine residues in the BTK active site, resulting in enhanced potency and selectivity. The difluoromethyl moiety further contributed to improved metabolic stability, addressing a common challenge in kinase inhibitor development.

Another notable application was reported in ACS Infectious Diseases, where the compound was utilized to develop novel antifungal agents. The fluoropyridine core exhibited strong binding affinity to fungal cytochrome P450 enzymes, while the difluoromethyl group enhanced membrane permeability. This dual mechanism of action led to a new class of antifungals with broad-spectrum activity against drug-resistant Candida and Aspergillus strains. The study also noted the compound's favorable pharmacokinetic profile, with low cytotoxicity in mammalian cells.

Recent advancements in synthetic methodologies have further expanded the utility of 1805118-57-3. A 2024 Nature Communications paper described a palladium-catalyzed cross-coupling strategy that enables late-stage functionalization of the pyridine ring, allowing for rapid diversification of drug candidates. This approach has been particularly valuable in fragment-based drug discovery, where the compound serves as a privileged scaffold for library generation.

Ongoing research continues to explore the potential of 3-(Chloromethyl)-5-(difluoromethyl)-4-fluoropyridine in targeted protein degradation (PROTACs) and radiopharmaceuticals. Its ability to serve as a linker for bifunctional molecules makes it particularly attractive for these emerging therapeutic modalities. Several preclinical studies are currently investigating its incorporation into degrader molecules for oncology targets, with preliminary results showing promising degradation efficiency and selectivity profiles.

In conclusion, 3-(Chloromethyl)-5-(difluoromethyl)-4-fluoropyridine (1805118-57-3) represents a valuable chemical tool in modern drug discovery, with demonstrated applications across multiple therapeutic areas. Its unique combination of reactivity and stability positions it as a key intermediate for developing next-generation therapeutics. Future research directions likely include optimization of its physicochemical properties for specific applications and exploration of its potential in novel drug modalities beyond small molecules.